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Compound of Interest

Compound Name: 5F-203

Cat. No.: B056418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5F-203, also known as NSC-703786, is a potent cytotoxic agent that demonstrates anti-tumor

activity.[1] It functions as an inducer of the Aryl Hydrocarbon Receptor (AhR) signaling pathway.

[1][2] Activation of AhR by 5F-203 leads to the expression of cytochrome P450 enzymes, such

as CYP1A1, the formation of DNA adducts, and cell cycle arrest.[2][3] Furthermore, 5F-203 has

been shown to increase reactive oxygen species (ROS) and activate stress-responsive kinases

including JNK, ERK, and p38.[2][3]

Due to its cytotoxic nature, proper handling and preparation of 5F-203 solutions are critical for

ensuring personnel safety and experimental accuracy. Dimethyl sulfoxide (DMSO) is a common

solvent for dissolving 5F-203 for in vitro studies. This document provides detailed protocols for

the preparation of 5F-203 stock solutions in DMSO, along with essential safety information and

data presentation.

Chemical and Physical Properties of 5F-203
A summary of the key chemical and physical properties of 5F-203 is provided in the table below

for quick reference.
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Property Value

Synonyms
NSC-703786, 5F203, 4-(5-Fluoro-2-

benzothiazolyl)-2-methyl-benzenamine

Molecular Formula C₁₄H₁₁FN₂S

Molecular Weight 258.31 g/mol [2][4]

Appearance Off-white to light yellow solid[2]

CAS Number 260443-89-8[2][4]

Solubility and Storage of 5F-203 Stock Solution
Proper storage of the 5F-203 stock solution is crucial to maintain its stability and efficacy for

research applications.

Parameter Information

Solvent Dimethyl Sulfoxide (DMSO)

Solubility in DMSO 30 mg/mL[5]

Recommended Stock Concentration 10 mM (2.58 mg/mL)

Storage Temperature
-20°C for short-term storage (up to 1 month)[2],

-80°C for long-term storage (up to 6 months)[2]

Stability
Stable for at least 2 years when stored as a

solid at -20°C[1]

Experimental Protocols
Safety Precautions for Handling a Cytotoxic Agent
5F-203 is a cytotoxic compound and must be handled with appropriate safety measures to

minimize exposure.

Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and

chemical-resistant gloves (double gloving is recommended) when handling 5F-203 powder
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or solutions.[6]

Ventilation: All handling of the solid compound and preparation of the stock solution should

be performed in a certified chemical fume hood or a biological safety cabinet to prevent

inhalation of the powder.[6]

Waste Disposal: All materials contaminated with 5F-203, including pipette tips, tubes, and

gloves, must be disposed of as cytotoxic waste according to institutional guidelines.[7]

Spill Management: In case of a spill, follow established laboratory procedures for cleaning up

cytotoxic agents. A spill kit should be readily available.[8]

Preparation of a 10 mM 5F-203 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of 5F-203 in DMSO.

Materials:

5F-203 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, RNase/DNase-free microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Procedure:

Equilibration: Allow the vial of 5F-203 powder and the anhydrous DMSO to equilibrate to

room temperature before opening to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh out the desired amount of 5F-203
powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh 2.58 mg of 5F-203
(Molecular Weight = 258.31 g/mol ).
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Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed 5F-203 powder.

For 2.58 mg of 5F-203, add 1 mL of DMSO to achieve a 10 mM concentration.

Vortexing: Vortex the solution thoroughly until the 5F-203 is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

date of preparation, and your initials. Store the aliquots at -20°C for short-term use or -80°C

for long-term storage.
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Caption: Workflow for preparing 5F-203 stock solution in DMSO.
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Caption: Canonical Aryl Hydrocarbon Receptor (AhR) signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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